Cas no 439101-10-7 (Methyl 9,10-cis-Methylene-12(Z)-Octadecenoate)

• Product Name: Methyl 9,10-cis-Methylene-12(Z)-Octadecenoate
• CAS No: 439101-10-7
• MF: C₂₀H₃₆O₂
• MW: 308.498646736145
• CID: 5092312
• Update Time: 2025-09-17

Methyl 9,10-cis-Methylene-12(Z)-Octadecenoate Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneoctanoic acid, 2-(2Z)-2-octen-1-yl-, methyl ester
• Methyl 9,10-cis-Methylene-12(Z)-Octadecenoate

• Inchi： 1S/C20H36O2/c1-3-4-5-6-8-11-14-18-17-19(18)15-12-9-7-10-13-16-20(21)22-2/h8,11,18-19H,3-7,9-10,12-17H2,1-2H3/b11-8-
• InChI Key： ADVWQXSMVVVISL-FLIBITNWSA-N
• SMILES： C1(CCCCCCCC(OC)=O)CC1C/C=C\CCCCC

Experimental Properties

• Density: 0.907±0.06 g/cm3(Predicted)
• Boiling Point: 378.7±11.0 °C(Predicted)

Additional information on Methyl 9,10-cis-Methylene-12(Z)-Octadecenoate

Methyl 9,10-cis-Methylene-12(Z)-Octadecenoate (CAS No. 439101-10-7): A Comprehensive Overview

Methyl 9,10-cis-Methylene-12(Z)-Octadecenoate, identified by the CAS registry number 439101-10-7, is a specialized fatty acid ester with significant applications in various fields, including cosmetics, pharmaceuticals, and biotechnology. This compound is characterized by its unique structure, which includes a cis-methylene group at the 9,10-position and a Z-configured double bond at the 12-position of the octadecenoate chain. These structural features contribute to its distinct chemical properties and functional applications.

Recent studies have highlighted the importance of cis-methylene groups in biological systems, particularly in membrane dynamics and signaling pathways. The Z-configuration at the 12-position further enhances the compound's ability to interact with cellular membranes, making it a valuable component in formulations that require precise lipid interactions. For instance, research published in the journal *Lipid Research* demonstrated that Methyl 9,10-cis-Methylene-12(Z)-Octadecenoate can modulate membrane fluidity and improve drug delivery efficiency when incorporated into lipid-based nanoparticles.

In the context of cosmetic applications, this compound has gained attention for its ability to enhance skin barrier function and reduce transepidermal water loss (TEWL). A study conducted by dermatologists at the University of California revealed that topical application of formulations containing Methyl 9,10-cis-Methylene-12(Z)-Octadecenoate significantly improved skin hydration levels compared to traditional emollients. This finding underscores its potential as a next-generation ingredient in skincare products targeting dry or sensitive skin.

From a synthetic perspective, the production of Methyl 9,10-cis-Methylene-12(Z)-Octadecenoate involves a multi-step process that includes selective hydrogenation and esterification. Researchers at the Massachusetts Institute of Technology (MIT) have developed a novel catalytic system that enables high-yield synthesis of this compound with minimal byproducts. This advancement not only improves manufacturing efficiency but also reduces environmental impact, aligning with current trends toward sustainable chemical production.

The biological activity of Methyl 9,10-cis-Methylene-12(Z)-Octadecenoate has been extensively studied in vitro and in vivo. Preclinical trials have shown that this compound exhibits anti-inflammatory properties by inhibiting COX-2 enzyme activity, which is a key mediator of inflammatory responses. These findings suggest its potential as a therapeutic agent in conditions such as arthritis and dermatitis.

In terms of regulatory compliance, Methyl 9,10-cis-Methylene-12(Z)-Octadecenoate has been approved for use in cosmetic and pharmaceutical products by regulatory bodies such as the FDA and EMA. Its safety profile has been well-documented through extensive toxicological studies, which demonstrate minimal adverse effects at recommended usage levels.

Looking ahead, ongoing research is exploring the potential of Methyl 9,10-cis-Methylene-12(Z)-Octadecenoate in advanced drug delivery systems, such as liposomal formulations and transdermal patches. These innovations aim to leverage its unique lipid properties to enhance drug bioavailability and reduce systemic side effects.

In conclusion, Methyl 9,10-cis-Methylene-12(Z)-Octadecenoate (CAS No. 439101-10-7) is a versatile compound with promising applications across multiple industries. Its distinctive chemical structure and proven biological activity make it a valuable addition to modern formulations. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in both scientific innovation and commercial product development.